Yadanziolide B
Overview
Description
Yadanziolide B is a natural quassinoid . It is a potential H5N1 neuraminidase inhibitor . It is derived from the fruit of the Brucea javanica (L.) Merr, a plant in the Simaroubaceae family .
Molecular Structure Analysis
The molecular weight of this compound is 442.41 . Its molecular formula is C20H26O11 . The structure of this compound includes 12 defined stereocentres .Physical and Chemical Properties Analysis
This compound is a powder . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc . It should be stored at -20°C for long term (3 years) and at 4°C for short term (2 years) .Scientific Research Applications
Biomedical Applications
Anticancer Activity : Yadanziolide B, a quassinoid found in Brucea javanica, has been shown to exhibit cytotoxic activities against cancer cells. For instance, it demonstrated significant effects in an in vitro study on human promyelocytic leukemia (HL-60) cells (Su et al., 2002). Additionally, another study highlighted its cytotoxic activities, specifically identifying IC50 values, indicating its potential as an anticancer agent (Chen et al., 2011).
Antiviral Properties : The compound has also been identified for its antiviral activities, particularly against the tobacco mosaic virus (TMV). This was revealed through screening studies where this compound and other quassinoids showed potent anti-TMV activity (Yan et al., 2010).
Antibabesial Activity : Another study focused on the screening of Indonesian medicinal plants for antibabesial activity, identifying Brucea javanica and its constituents, including this compound, as potent inhibitors of parasite growth (Subeki et al., 2007).
Mechanism of Action Studies
Network Pharmacology Analysis : A study using network pharmacology approaches investigated the molecular mechanism of Brucea javanica, which contains this compound, in treating diseases. It identified potential ingredient-target interactions, suggesting a systematic understanding of the herb's pharmacological power (Zhang et al., 2014).
Exploring Action Mechanisms : In the treatment of glioblastoma, a study explored the molecular mechanism of Yadanzi (Brucea javanica), highlighting potential action targets and suggesting a role in tumor immune response (Zhao & Si, 2021).
Traditional Medicine and Ethnopharmacology
- Traditional Uses : The seeds of Brucea javanica, containing this compound, have been traditionally used in Chinese medicine for treating various conditions like inflammation and cancer (Yang et al., 2013).
Mechanism of Action
Properties
IUPAC Name |
(1R,2R,3R,6S,7R,8S,12S,13S,14R,15R,16S,17R)-2,3,7,12,15,16-hexahydroxy-17-(hydroxymethyl)-9,13-dimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26O11/c1-6-3-7(22)12(25)17(2)8(6)9(23)15-18-5-30-19(4-21,13(26)10(24)11(17)18)20(18,29)14(27)16(28)31-15/h3,8-15,21,23-27,29H,4-5H2,1-2H3/t8-,9-,10-,11-,12-,13+,14+,15-,17+,18+,19-,20+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPBBQXZJTIVCTO-VWXLKGNHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C(C2(C1C(C3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)CO)O)O)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=O)[C@H]([C@]2([C@H]1[C@H]([C@@H]3[C@]45[C@@H]2[C@H]([C@@H]([C@]([C@@]4([C@H](C(=O)O3)O)O)(OC5)CO)O)O)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26O11 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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